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Compound of Interest

Compound Name:

Cat. No.: B1202637

2-sec-Butylphenol

L  Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2-sec-Butylphenol, tailored for research, scientific, and drug development
professionals. Following these procedures is critical for ensuring laboratory safety and

minimizing risks.

Chemical Identifier and Physical Properties

Property Value

CAS Number 89-72-5

Molecular Formula C10H140

Molecular Weight 150.22 g/mol

Appearance Amber, clear liquid[1]

Boiling Point 226 - 228 °C @ 760 mmHg[1][2]
Melting Point 12 °C[2][3]

Flash Point 112 °C (233.6 °F)[1][2]

Density 0.982 g/mL at 25 °C[1][3]

Vapor Pressure

0.05 mmHg @ 25 °C[1]

Solubility

Insoluble in water[1]
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Hazard Identification and Exposure Limits

2-sec-Butylphenol is a corrosive substance that can cause severe skin and eye burns, as well
as burns to the digestive and respiratory tracts.[1] It is harmful if swallowed or absorbed
through the skin.[1]

Organization Exposure Limit

NIOSH REL TWA 5 ppm (30 mg/m3) [skin][4][5]
OSHA PEL None established[4][5]

ACGIH TLV TWA 5 ppm [skin][3]

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential when handling 2-sec-Butylphenol.
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Protection Type

Recommended Equipment

Specifications

Hand Protection

Double-gloving is

recommended.

Inner Glove: Nitrile exam-style
gloves. Outer Glove: Utility-
grade neoprene or butyl rubber
gloves, especially when
handling concentrated

solutions.[1]

Eye/Face Protection

Chemical splash goggles and

a face shield.

Goggles must conform to ANSI
Z.87.1 or EN 166 standards. A
face shield should be worn
over goggles when there is a

risk of splashing.[2][6]

Body Protection

A fully buttoned, long-sleeved

lab coat.

For larger quantities or
situations with a higher risk of
splashing, a butyl rubber or
neoprene apron should be

worn over the lab coat.[1]

Respiratory Protection

NIOSH-approved respirator.

Use a respirator with an
organic vapor cartridge if
exposure limits are exceeded
or if ventilation is inadequate.
[3][6] A Type A (brown) organic
gases and vapors filter
conforming to EN14387 is

recommended.[6]

Operational Plan: Handling and Storage

Handling Protocol:

o Work Area Preparation: Always handle 2-sec-Butylphenol in a well-ventilated area,

preferably inside a certified chemical fume hood.[1] Ensure that an eyewash station and a

safety shower are readily accessible and unobstructed.[1][2]
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» Personal Protective Equipment: Before handling, don the appropriate PPE as specified in the
table above.

» Dispensing: When transferring the chemical, use a sealed system or ensure local exhaust
ventilation is active. Avoid generating mists or vapors.

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water, even if gloves were worn.[1][2] Do not eat, drink, or smoke in the work area.[2]

Storage Protocol:
o Container: Store in a tightly closed, original container.[1]

e Location: Keep in a cool, dry, and well-ventilated area designated as a corrosives storage
area.[1]

e Incompatibilities: Store away from incompatible materials such as oxidizing agents, bases,
acid anhydrides, and acid chlorides.[2] It is also corrosive to some metals like copper and
brass.[7]

e Segregation: Do not store with food or animal feed.[4]
Emergency and Disposal Plan
Spill Response Protocol:

» Immediate Action: Evacuate the immediate area and alert colleagues. If the spill is large or in
a poorly ventilated area, evacuate the entire lab and contact emergency services.

» Control Vapors: Ensure adequate ventilation to dissipate vapors.

o Containment: For small spills, absorb the liquid with an inert material like vermiculite, sand,
or earth.[1] Do not use combustible materials to absorb the spill.

o Cleanup: Wearing appropriate PPE, carefully scoop the absorbent material into a suitable,
labeled container for hazardous waste.

o Decontamination: Clean the spill area with a soap and water solution.
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» Waste Disposal: Dispose of the contaminated materials as hazardous waste according to the
disposal plan below.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1][2]

e Ingestion: Do NOT induce vomiting. If the person is conscious, give a cupful of water. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan:

o Waste Collection: Collect all 2-sec-Butylphenol waste, including contaminated absorbent
materials and disposable PPE, in a dedicated, properly labeled, and sealed hazardous waste
container.[2]

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "2-sec-Butylphenol".

o Storage of Waste: Store the hazardous waste container in a designated, secure area away
from incompatible materials, pending pickup.

o Disposal Method: All waste containing 2-sec-Butylphenol must be disposed of through a
licensed chemical disposal facility.[2] Incineration is the preferred method for phenolic
compounds.[2][8] Do not dispose of this chemical down the drain.[2]

o Contaminated Clothing: Contaminated clothing should be removed immediately and washed
before reuse.[1][2] If heavily contaminated, it should be disposed of as hazardous waste.

Diagrams
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Handling 2-sec-Butylphenol

Perform Experimental Procedure

Incident

Spill Occurs

No Spill

Follow Spill Cleanup Protocol

Dispose via Licensed Facility

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safely Handling 2-sec-Butylphenol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1202637?utm_src=pdf-body-img
https://www.benchchem.com/product/b1202637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

/5 : : )
Personal Protective Equipment (PPE) | (~ Engineering Controls N ( Administrative Controls

Eye/Face Protection
- Chemical Splash Goggles Chemical Fume Hood Safety Data Sheet (SDS) Review
- Face Shield

Hand Protection
- Double Gloves:
- Inner: Nitrile
- Outer: Neoprene/Butyl

Adequate General Ventilation Chemical Handling Training

Body Protection
- Lab Coat Eyewash & Safety Shower Restricted Work Area
- Chemical-Resistant Apron

Respiratory Protection
- NIOSH-Approved Respirator
- Organic Vapor Cartridge

Click to download full resolution via product page

Caption: Hierarchy of Controls for 2-sec-Butylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-sec-
Butylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202637#personal-protective-equipment-for-
handling-2-sec-butylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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